Cas no 780800-74-0 (3-(propan-2-yl)pyridine-2-carbaldehyde)

• Product name: 3-(propan-2-yl)pyridine-2-carbaldehyde
• CAS No: 780800-74-0
• MF: C₉H₁₁NO
• MW: 149.18974
• CID: 553775
• PubChem ID: 45083635

3-(propan-2-yl)pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxaldehyde,3-(1-methylethyl)-
• 2-Pyridinecarboxaldehyde, 3-(1-methylethyl)- (9CI)
• 3-propan-2-ylpyridine-2-carbaldehyde
• 3-(propan-2-yl)pyridine-2-carbaldehyde
• 3 -isopropyl-pyridine-2-carbaldehyde
• 3-ISOPROPYLPICOLINALDEHYDE
• 3-(1-METHYLETHYL)-2-PYRIDINECARBOXALDEHYDE
• IDULKRZSZVQVJN-UHFFFAOYSA-N
• 3-isopropyl-pyridine-2-carbaldehyde
• 3-isopropyl-pyridine-2-carboxaldehyde
• AT24574
• SCHEMBL2082260
• AB65916
• DTXSID301265012
• GS2408
• 780800-74-0

• Inchi： InChI=1S/C9H11NO/c1-7(2)8-4-3-5-10-9(8)6-11/h3-7H,1-2H3
• InChI Key： IDULKRZSZVQVJN-UHFFFAOYSA-N
• SMILES： CC(C)C1=C(N=CC=C1)C=O

Computed Properties

• Exact Mass: 149.084063974g/mol
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30Ų
• XLogP3: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes